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Compound of Interest

Compound Name: 8-Cyclohexadecen-1-one

Cat. No.: B8120503 Get Quote

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction
8-Cyclohexadecen-1-one, a macrocyclic musk, is a key synthetic fragrance ingredient valued

for its persistent, warm, and powdery musk odor profile. It is known commercially under trade

names such as Globanone® and Animusk®. This compound is extensively utilized in fine

perfumery, personal care products, and fabric care to impart a substantive and elegant musk

character. Its molecular structure, characterized by a large carbon ring, contributes to its low

volatility and high substantivity on various substrates, making it an effective fixative in fragrance

compositions. This document provides detailed application notes and experimental protocols

for the evaluation and use of 8-Cyclohexadecen-1-one in fragrance formulations.

Physicochemical and Olfactory Properties
A comprehensive understanding of the physicochemical and olfactory properties of 8-
Cyclohexadecen-1-one is essential for its effective application in fragrance formulations.

Table 1: Physicochemical Properties of 8-Cyclohexadecen-1-one
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Property Value Reference

Chemical Name (8E)-cyclohexadec-8-en-1-one [1]

CAS Number 3100-36-5 [1][2]

Molecular Formula C₁₆H₂₈O [1][2]

Molecular Weight 236.39 g/mol [1][2]

Appearance Colorless to pale yellow liquid [3]

Odor Profile Powerful, powdery musk [4]

Vapor Pressure
0.000250 mmHg @ 25.00 °C

(estimated)

LogP (o/w) 5.6 (estimated) [1][2]

Solubility
Soluble in organic solvents

such as ethanol

Table 2: Olfactory Characteristics and Recommended Use Levels of 8-Cyclohexadecen-1-one
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Parameter Description / Value Reference

Odor Type Musk [4]

Odor Description
A powerful and powdery musk

note.
[4]

Odor Threshold

Data not publicly available.

Typically in the ng/L range for

macrocyclic musks.

Substantivity High

Recommended Use Level
Up to 4.3% in fine fragrances

(IFRA Category 4)
[2]

Up to 1.1% in body lotions

(IFRA Category 5A)
[2]

Up to 2.2% in face/body

products applied with fingertips

(IFRA Category 3)

[2]

Experimental Protocols
Protocol for Sensory Evaluation of 8-Cyclohexadecen-1-
one
Objective: To assess the olfactory characteristics of 8-Cyclohexadecen-1-one in a simple

hydroalcoholic solution.

Materials:

8-Cyclohexadecen-1-one

Ethanol (perfumery grade, odorless)

Distilled water

Glass beakers and stirring rods
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Volumetric flasks and pipettes

Standard smelling strips

Odor-free sensory evaluation booths

Procedure:

Sample Preparation: Prepare a 1% solution of 8-Cyclohexadecen-1-one in ethanol. Further

dilutions (e.g., 0.1%, 0.01%) can be prepared to evaluate the odor profile at different

concentrations.

Panelist Selection: Select a panel of at least 5 trained sensory assessors with demonstrated

olfactory acuity.

Evaluation:

Dip a smelling strip into the prepared solution for 2-3 seconds, ensuring the strip is half-

immersed.

Allow the solvent to evaporate for approximately 10-15 seconds.

Present the smelling strip to the panelists in a controlled, odor-free environment.

Instruct panelists to evaluate the odor at different time intervals (top note: 0-5 min, heart

note: 15-60 min, base note: >2 hours) and record their descriptions of the scent profile.

Use a standardized questionnaire for panelists to rate the intensity, pleasantness, and

other relevant attributes on a labeled magnitude scale.

Protocol for Stability Testing of 8-Cyclohexadecen-1-one
in a Lotion Base
Objective: To evaluate the chemical stability and olfactory integrity of 8-Cyclohexadecen-1-
one in a representative cosmetic formulation under accelerated aging conditions.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b8120503?utm_src=pdf-body
https://www.benchchem.com/product/b8120503?utm_src=pdf-body
https://www.benchchem.com/product/b8120503?utm_src=pdf-body
https://www.benchchem.com/product/b8120503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8120503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8-Cyclohexadecen-1-one

Unfragranced lotion base

Glass jars with airtight seals

Stability chambers/ovens set at various temperatures (e.g., 25°C, 40°C)

pH meter

Viscometer

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Procedure:

Sample Preparation: Incorporate 8-Cyclohexadecen-1-one into the lotion base at a typical

concentration (e.g., 0.5% w/w). Prepare a control sample of the unfragranced lotion base.

Storage Conditions: Store the samples in glass jars under the following conditions:

25°C / 60% Relative Humidity (RH) (Real-time)

40°C / 75% RH (Accelerated)

Light exposure (e.g., UV cabinet)

Evaluation Schedule: Evaluate the samples at initial (time 0) and subsequent time points

(e.g., 1, 2, 4, 8, and 12 weeks).

Analysis:

Physical Evaluation: Assess for any changes in color, clarity, and phase separation.

Measure pH and viscosity.

Olfactory Evaluation: A trained sensory panel should evaluate the odor of the fragranced

lotion compared to a fresh sample, noting any changes in scent profile or intensity.
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Chemical Analysis: Quantify the concentration of 8-Cyclohexadecen-1-one in the lotion at

each time point using a validated GC-MS method to determine the percentage of

degradation.

Table 3: Illustrative Stability Data for 8-Cyclohexadecen-1-one in Lotion at 40°C

Time (Weeks)
Concentration of 8-
Cyclohexadecen-1-one (%)

Olfactory Evaluation Notes

0 0.50 Conforms to standard

4 0.49 No significant change

8 0.48 Slight decrease in intensity

12 0.47 Minor off-notes detected

Visualization of Key Processes
Olfactory Signal Transduction Pathway
The perception of musk odorants like 8-Cyclohexadecen-1-one is initiated by their interaction

with specific olfactory receptors (ORs) in the olfactory epithelium. For macrocyclic musks, the

human olfactory receptor OR5AN1 has been identified as a key receptor. The binding of the

odorant molecule to the receptor triggers a G-protein-coupled signaling cascade, leading to the

generation of an action potential that is transmitted to the olfactory bulb and then to higher

cortical areas for odor perception.

Olfactory Sensory Neuron

8-Cyclohexadecen-1-one Olfactory Receptor
(OR5AN1)

Binding

G-protein (Golf)

Activation Adenylyl CyclaseActivation cAMP
Conversion

ATP

Cyclic Nucleotide-gated
Ion Channel

Binding
Ca²⁺ / Na⁺ Influx

Opening
Depolarization Action Potential Olfactory Bulb &

Cortex
Signal to Brain
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Click to download full resolution via product page

Caption: Olfactory signal transduction pathway for musk odorants.

Experimental Workflow for Fragrance Stability Testing
A systematic workflow is crucial for obtaining reliable and reproducible stability data for

fragrance ingredients in various product bases.
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Caption: Workflow for fragrance stability testing in consumer products.
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Logical Relationship in Fragrance Formulation
The creation of a successful fragrance is a multi-step process that involves both artistic and

scientific considerations, from the initial concept to the final product.

Fragrance Brief
(Concept, Target Audience, Application)

Ingredient Selection
(Top, Middle, Base Notes)

Formulation & Compounding
(Accord Creation, Blending)

Sensory & Performance Evaluation

Modification & Refinement

Feedback Loop

Stability & Safety Testing

Successful Evaluation

Final Fragrance Concentrate

Click to download full resolution via product page

Caption: Logical workflow of fragrance formulation.

Conclusion
8-Cyclohexadecen-1-one is a versatile and highly effective macrocyclic musk that plays a

crucial role in modern perfumery. Its powerful, yet clean and powdery musk character,
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combined with its excellent substantivity, makes it a valuable ingredient for providing warmth,

depth, and longevity to a wide range of fragranced products. The protocols and data presented

in these application notes provide a framework for the systematic evaluation and application of

8-Cyclohexadecen-1-one, enabling fragrance chemists and product developers to harness its

full potential in creating appealing and high-performing fragrances. Further research into its

performance in novel product matrices and its interaction with other fragrance materials will

continue to expand its utility in the fragrance industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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